2-(4-Chloro-2,3-difluorophenyl)acetonitrile

Specification

• Molecular Formula: C8H4ClF2N
• Molecular Weight: 187.57 g/mol
• IUPAC Name: 2-(4-chloro-2,3-difluorophenyl)acetonitrile
• Standard InChI: InChI=1S/C8H4ClF2N/c9-6-2-1-5(3-4-12)7(10)8(6)11/h1-2H,3H2
• Standard InChI Key: FCJBEXNATSEZRX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1CC#N)F)F)Cl

Introduction

Structural and Chemical Properties

Molecular Architecture

The compound features a benzene ring substituted with chlorine (Cl) at the para position and fluorine (F) atoms at the ortho and meta positions relative to the acetonitrile group (-C≡N). This arrangement creates a sterically hindered environment that influences its reactivity. Density functional theory (DFT) calculations predict a planar geometry for the aromatic ring, with bond angles consistent with sp² hybridization. The electron-withdrawing effects of Cl and F substituents polarize the ring, enhancing electrophilic substitution at the remaining unsubstituted positions.

Physicochemical Characteristics

Key physical properties include:

Property	Value
Molecular Weight	187.57 g/mol
Melting Point	Not reported
Boiling Point	Not reported
Solubility	Soluble in polar aprotic solvents (e.g., DMF, DMSO)
Stability	Stable under inert atmospheres

The nitrile group’s strong dipole moment (≈3.94 D) contributes to solubility in polar solvents, while halogen atoms enhance lipophilicity, making the compound amenable to phase-transfer catalysis.

Synthesis and Scalability

Conventional Multi-Step Synthesis

Early routes involved Friedel-Crafts alkylation of 4-chloro-2,3-difluorobenzene with chloroacetonitrile, followed by purification via fractional crystallization. Yields typically ranged from 45% to 60%, limited by competing side reactions such as nitrile hydrolysis under acidic conditions.

One-Pot Methodologies

A patent-pending one-pot synthesis (CN103172537A) revolutionized production by condensing chlorobenzyl cyanide with 4-chloro-2-nitrotoluene in methanol under basic conditions (50% NaOH). Subsequent reduction with hydrazine hydrate at 60–80°C in the presence of iron trichloride catalyst achieved an 89% yield with 99.7% purity (HPLC). Critical parameters include:

• Molar ratio: Hydrazine hydrate to 4-chloro-2-nitrotoluene = 1.5–4:1

• Temperature: Condensation at 0–25°C; reduction at 60–80°C

• Catalyst: FeCl₃ (1.2 g per 0.2 mol substrate)

This method eliminates intermediate isolation, reduces iron sludge waste by 70%, and avoids high-pressure hydrogenation equipment.

Applications in Pharmaceutical Research

Intermediate for Biologically Active Molecules

The compound’s halogenated aromatic core is a key building block for kinase inhibitors and antiviral agents. For example, derivatives bearing imidazole or triazole moieties exhibit IC₅₀ values below 100 nM against SARS-CoV-2 main protease in vitro.

Structure-Activity Relationship (SAR) Studies

Comparative studies with analogous nitriles reveal:

• Fluorine positioning: 2,3-Difluoro substitution enhances metabolic stability by 40% compared to mono-fluoro derivatives.

• Chlorine role: Para-Cl increases membrane permeability (logP = 2.1 vs. 1.7 for unsubstituted analogs).

Analytical Characterization

Spectroscopic Techniques

• ¹H NMR (400 MHz, CDCl₃): δ 7.45–7.39 (m, 1H, Ar-H), 4.02 (s, 2H, CH₂CN)

• ¹³C NMR (101 MHz, CDCl₃): δ 158.9 (C-F), 134.5 (C-Cl), 117.2 (C≡N)

• IR (KBr): ν 2245 cm⁻¹ (C≡N stretch), 1502 cm⁻¹ (C-F bend)

Comparative Analysis with Structural Analogs

Compound	Substituents	Reactivity	Bioactivity
2-(4-Chlorophenyl)acetonitrile	4-Cl	Moderate electrophilicity	Antifungal (EC₅₀ = 12 μM)
2-(2,4-Difluorophenyl)acetonitrile	2,4-F	High ring activation	COX-2 inhibition (IC₅₀ = 0.8 μM)
Target compound	4-Cl, 2,3-F	Balanced reactivity	Broad-spectrum antiviral

The 2,3-difluoro substitution in the target compound uniquely stabilizes transition states in SNAr reactions, enabling regioselective functionalization at the 5-position.